Cas no 1713639-88-3 (3-(3-Cyclopropyl-2-oxo-imidazolidin-1-ylmethyl)-benzoic acid)

• Product Name: 3-(3-Cyclopropyl-2-oxo-imidazolidin-1-ylmethyl)-benzoic acid
• CAS No: 1713639-88-3
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 5162063
• Update Time: 2025-08-05

3-(3-Cyclopropyl-2-oxo-imidazolidin-1-ylmethyl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Cyclopropyl-2-oxo-imidazolidin-1-ylmethyl)-benzoic acid
• Benzoic acid, 3-[(3-cyclopropyl-2-oxo-1-imidazolidinyl)methyl]-

• Inchi： 1S/C14H16N2O3/c17-13(18)11-3-1-2-10(8-11)9-15-6-7-16(14(15)19)12-4-5-12/h1-3,8,12H,4-7,9H2,(H,17,18)
• InChI Key： UYQVGFBFYWXSMK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(CN2C(=O)N(C3CC3)CC2)=C1

Additional information on 3-(3-Cyclopropyl-2-oxo-imidazolidin-1-ylmethyl)-benzoic acid

Introduction to 3-(3-Cyclopropyl-2-oxo-imidazolidin-1-ylmethyl)-benzoic acid (CAS No. 1713639-88-3) in Modern Chemical and Pharmaceutical Research

3-(3-Cyclopropyl-2-oxo-imidazolidin-1-ylmethyl)-benzoic acid, identified by its CAS number 1713639-88-3, is a structurally intriguing compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound belongs to the class of heterocyclic benzoic acid derivatives, characterized by its unique imidazolidinone moiety linked to a benzoic acid backbone. The presence of a cyclopropyl substituent at the 3-position of the imidazolidinone ring introduces steric and electronic effects that modulate its chemical behavior, making it a promising candidate for further exploration in drug discovery and material science.

The imidazolidin-1-ylmethyl group serves as a key pharmacophore, contributing to the compound's potential biological activity. This moiety is known to exhibit various interactions with biological targets, including enzymes and receptors, which are critical for developing therapeutic agents. The benzoic acid component, on the other hand, is well-documented for its role in numerous pharmacological applications, ranging from anti-inflammatory to analgesic properties. The combination of these structural features in 3-(3-Cyclopropyl-2-oxo-imidazolidin-1-ylmethyl)-benzoic acid suggests a multifaceted potential for its utility in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological properties. Among these, derivatives of imidazolidinones have shown promise due to their ability to modulate biological pathways involved in various diseases. The cyclopropyl group, in particular, has been extensively studied for its ability to improve metabolic stability and binding affinity towards biological targets. This has led to the exploration of 3-(3-Cyclopropyl-2-oxo-imidazolidin-1-ylmethyl)-benzoic acid as a potential lead compound for further optimization.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Current research indicates that derivatives of benzoic acid and imidazolidinones exhibit significant activity against various biological targets, including enzymes involved in inflammation and pain signaling. For instance, studies have demonstrated that modifications at the imidazolidin-1-ylmethyl position can enhance binding affinity towards specific enzymes, leading to more potent and selective therapeutic effects. This underscores the importance of 3-(3-Cyclopropyl-2-oxo-imidazolidin-1-ylmethyl)-benzoic acid as a valuable scaffold for drug discovery.

The structural complexity of 3-(3-Cyclopropyl-2-oxo-imidazolidin-1-ylmethyl)-benzoic acid also makes it an attractive candidate for material science applications. The presence of both aromatic and heterocyclic moieties provides opportunities for designing materials with tailored properties. For example, such compounds can be used as intermediates in the synthesis of polymers with specific mechanical or electronic characteristics. Additionally, the unique electronic properties of the cyclopropyl group make it a promising candidate for applications in organic electronics and photovoltaics.

Recent advancements in computational chemistry have further enhanced our ability to predict the biological activity of compounds like 3-(3-Cyclopropyl-2-oxo-imidazolidin-1-ylmethyl)-benzoic acid. Molecular docking studies have shown that this compound can interact with various biological targets with high affinity. These studies not only provide insights into its potential therapeutic applications but also guide the design of more effective derivatives. By leveraging computational tools, researchers can accelerate the drug discovery process and identify promising candidates for further experimental validation.

The synthesis of 3-(3-Cyclopropyl-2-oxo-imidazolidin-1-ylmethyl)-benzoic acid presents an interesting challenge due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired framework efficiently. These advances have not only facilitated access to this compound but also opened up new avenues for exploring related derivatives.

In conclusion, 3-(3-Cyclopropyl-2-oxo-imidazolidin-1-ylmethyl)-benzoic acid (CAS No. 1713639-88-3) represents a fascinating compound with significant potential in both pharmaceutical and material science applications. Its unique structural features make it an attractive scaffold for drug discovery, while its versatility also positions it as a valuable intermediate in material synthesis. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific and technological innovation.